2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one

• IUPAC Name: 2-[(4-benzylpiperidin-1-yl)methyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C21H23N3O/c25-21-18-8-4-5-9-19(18)22-20(23-21)15-24-12-10-17(11-13-24)14-16-6-2-1-3-7-16/h1-9,17H,10-15H2,(H,22,23,25)
• InChI Key: JERILFFEDVVFMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

The compound “2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving “2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one” are not explicitly mentioned in the search results.

Scientific Research Applications

Antioxidant Activity

• .

Drug Design and Fragment-Based Approaches

• .

Pharmacophoric Features

• .

Mechanism of Action

Target of Action

The primary target of 2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one is the GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor . The NMDA receptor is a type of ionotropic glutamate receptor that is critical for synaptic plasticity, which is a cellular mechanism for learning and memory.

Mode of Action

2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one acts as a potent antagonist of the GluN2B subunit of the NMDA receptor . As an antagonist, it binds to the receptor and blocks its activity. This prevents the normal function of the receptor, which is to allow ions to flow into the neuron in response to the neurotransmitter glutamate.

Biochemical Pathways

The inhibition of the NMDA receptor by 2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one affects several biochemical pathways. It can prevent the influx of calcium ions into the neuron, which can affect downstream signaling pathways involved in synaptic plasticity . This can have a significant impact on learning and memory processes.

Result of Action

By inhibiting the NMDA receptor, 2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one can affect neuronal communication and plasticity. This can lead to changes in cognitive function, particularly learning and memory . .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and dangers. Unfortunately, the specific safety and hazards for “2-[(4-Benzylpiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one” are not available in the search results.